2,2-Diphenyl-2h-naphtho[1,2-b]pyran

• CAS RN: 856-94-0
• Molecular Formula: C25H18O
• Molecular Weight: 334.4 g/mol
• IUPAC Name: 2,2-diphenylbenzo[h]chromene
• InChI: InChI=1S/C25H18O/c1-3-10-21(11-4-1)25(22-12-5-2-6-13-22)18-17-20-16-15-19-9-7-8-14-23(19)24(20)26-25/h1-18H
• InChI Key: UWNYADTZRSHNGM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2(C=CC3=C(O2)C4=CC=CC=C4C=C3)C5=CC=CC=C5

Description

2,2-Diphenyl-2h-naphtho[1,2-b]pyran is a useful research compound. Its molecular formula is C25H18O and its molecular weight is 334.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The procedure of Step 2 of Example 1 was followed except that 1,1-diphenyl-2-propyn-1-ol was used in place of 1,1-bis(4-methoxyphenyl)-2-propyn-1-ol and 1-hydroxynaphthalene was used in place of methyl-4-dihydroxy-2-naphthoate to produce 2,2-diphenyl-[2H]-naphtho[1,2-b]pyran.